1-(3-Chloro-4-p-tolylpyridin-2-yl)hydrazine

• CAS No.: 917969-25-6
• Molecular Formula: C12H12ClN3
• Molecular Weight: 233.69 g/mol
• IUPAC Name: [3-chloro-4-(4-methylphenyl)pyridin-2-yl]hydrazine
• InChI: InChI=1S/C12H12ClN3/c1-8-2-4-9(5-3-8)10-6-7-15-12(16-14)11(10)13/h2-7H,14H2,1H3,(H,15,16)
• InChI Key: FBIFTOCHKZYACJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=C(C(=NC=C2)NN)Cl

Description

1-(3-Chloro-4-p-tolylpyridin-2-yl)hydrazine is a useful research compound. Its molecular formula is C12H12ClN3 and its molecular weight is 233.69 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a stirred solution of 2,3-dichloro-4-p-tolylpyridine (711 mg, 3.0 mmol) in THF (5 mL) at room temperature under argon was added hydrazine (288 mg, 9.0 mmol). The reaction mixture was heated at 60° C. under argon for 5 h. Analysis by HPLC/MS indicated that starting material had been consumed. After cooling the reaction mixture to room temperature, most of the solvent was removed under reduced pressure. Water (25 mL) was added to the residue while stirring. Solid precipitate was collected by filtration and further washed with water (15 mL×2). After drying in a vacuum oven under reduced pressure overnight, 692 mg of nearly pure title compound was obtained as an off-white solid. HPLC/MS: retention time=2.10 min, [M+H]+=234.